Cas no 629623-79-6 (Pyridazine, 6-chloro-3-(2-naphthalenyl)-4-(4-pyridinyl)-)

Pyridazine, 6-chloro-3-(2-naphthalenyl)-4-(4-pyridinyl)- structure
629623-79-6 structure
Product Name:Pyridazine, 6-chloro-3-(2-naphthalenyl)-4-(4-pyridinyl)-
CAS No:629623-79-6
MF:C19H12ClN3
MW:317.771682739258
CID:1642252
PubChem ID:22185203
Update Time:2025-04-21

Pyridazine, 6-chloro-3-(2-naphthalenyl)-4-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyridazine, 6-chloro-3-(2-naphthalenyl)-4-(4-pyridinyl)-
    • 6-chloro-3-naphthalen-2-yl-4-pyridin-4-yl-pyridazine
    • XWQSPVNHITVMSG-UHFFFAOYSA-N
    • DB-307030
    • 629623-79-6
    • SCHEMBL6515131
    • 6-Chloro-3-(naphthalen-2-yl)-4-(pyridin-4-yl)pyridazine
    • Inchi: 1S/C19H12ClN3/c20-18-12-17(14-7-9-21-10-8-14)19(23-22-18)16-6-5-13-3-1-2-4-15(13)11-16/h1-12H
    • InChI Key: XWQSPVNHITVMSG-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C2C=CN=CC=2)=C(C2C=CC3C=CC=CC=3C=2)N=N1

Computed Properties

  • Exact Mass: 317.07216
  • Monoisotopic Mass: 317.0719751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.67
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